1-(3-Chloro-4-methylphenyl)-3-[(4,6-dihydroxy-5-propyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione
1-(3-Chloro-4-methylphenyl)-3-[(4,6-dihydroxy-5-propyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione
Brand Name:
Vulcanchem
CAS No.:
672331-44-1
VCID:
VC0432265
InChI:
InChI=1S/C18H18ClN3O4S/c1-3-4-11-15(24)20-18(21-16(11)25)27-13-8-14(23)22(17(13)26)10-6-5-9(2)12(19)7-10/h5-7,13H,3-4,8H2,1-2H3,(H2,20,21,24,25)
SMILES:
CCCC1=C(N=C(NC1=O)SC2CC(=O)N(C2=O)C3=CC(=C(C=C3)C)Cl)O
Molecular Formula:
C18H18ClN3O4S
Molecular Weight:
407.9g/mol
1-(3-Chloro-4-methylphenyl)-3-[(4,6-dihydroxy-5-propyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione
CAS No.: 672331-44-1
Main Products
VCID: VC0432265
Molecular Formula: C18H18ClN3O4S
Molecular Weight: 407.9g/mol
![1-(3-Chloro-4-methylphenyl)-3-[(4,6-dihydroxy-5-propyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione - 672331-44-1](/images/no_structure.jpg)
| CAS No. | 672331-44-1 |
|---|---|
| Product Name | 1-(3-Chloro-4-methylphenyl)-3-[(4,6-dihydroxy-5-propyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione |
| Molecular Formula | C18H18ClN3O4S |
| Molecular Weight | 407.9g/mol |
| IUPAC Name | 1-(3-chloro-4-methylphenyl)-3-[(4-hydroxy-6-oxo-5-propyl-1H-pyrimidin-2-yl)sulfanyl]pyrrolidine-2,5-dione |
| Standard InChI | InChI=1S/C18H18ClN3O4S/c1-3-4-11-15(24)20-18(21-16(11)25)27-13-8-14(23)22(17(13)26)10-6-5-9(2)12(19)7-10/h5-7,13H,3-4,8H2,1-2H3,(H2,20,21,24,25) |
| Standard InChIKey | RJFHYABRPJLWNP-UHFFFAOYSA-N |
| SMILES | CCCC1=C(N=C(NC1=O)SC2CC(=O)N(C2=O)C3=CC(=C(C=C3)C)Cl)O |
| Canonical SMILES | CCCC1=C(N=C(NC1=O)SC2CC(=O)N(C2=O)C3=CC(=C(C=C3)C)Cl)O |
| Solubility | 47 [ug/mL] |
| PubChem Compound | 2951088 |
| Last Modified | Nov 11 2021 |
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